Cas no 2639423-09-7 (ethyl 4-{(4-methylpyrimidin-2-yl)aminomethyl}benzoate)

• Product Name: ethyl 4-{(4-methylpyrimidin-2-yl)aminomethyl}benzoate
• CAS No: 2639423-09-7
• MF: C₁₅H₁₇N₃O₂
• MW: 271.314383268356
• CID: 5642038
• PubChem ID: 165899221
• Update Time: 2025-11-03

ethyl 4-{(4-methylpyrimidin-2-yl)aminomethyl}benzoate Chemical and Physical Properties

Names and Identifiers

• 2639423-09-7
• ethyl 4-{[(4-methylpyrimidin-2-yl)amino]methyl}benzoate
• EN300-28229952
• ethyl 4-{(4-methylpyrimidin-2-yl)aminomethyl}benzoate

• Inchi： 1S/C15H17N3O2/c1-3-20-14(19)13-6-4-12(5-7-13)10-17-15-16-9-8-11(2)18-15/h4-9H,3,10H2,1-2H3,(H,16,17,18)
• InChI Key： NOXCWDJFRZLLTD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)CNC1N=CC=C(C)N=1)=O

Computed Properties

• Exact Mass: 271.132076794g/mol
• Monoisotopic Mass: 271.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.1Ų

Additional information on ethyl 4-{(4-methylpyrimidin-2-yl)aminomethyl}benzoate

Ethyl 4-{(4-Methylpyrimidin-2-yl)aminomethyl}benzoate: A Comprehensive Overview

Ethyl 4-{(4-methylpyrimidin-2-yl)aminomethyl}benzoate, with CAS No. 2639423-09-7, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a benzoate ester group attached to a pyrimidine ring, which is further substituted with a methyl group at the 4-position. This combination of functional groups provides ethyl 4-{(4-methylpyrimidin-2-yl)aminomethyl}benzoate with distinctive chemical properties and reactivity.

The synthesis of ethyl 4-{(4-methylpyrimidin-2-yl)aminomethyl}benzoate involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, making it more accessible for research purposes. The compound's stability under various reaction conditions has been extensively studied, highlighting its suitability for use in diverse chemical transformations.

Ethyl 4-{(4-methylpyrimidin-2-yl)aminomethyl}benzoate exhibits interesting pharmacological properties, particularly in the context of its potential as a drug candidate. Studies have shown that this compound demonstrates moderate inhibitory activity against certain enzymes involved in metabolic pathways, suggesting its role in the development of therapeutic agents targeting specific diseases. Furthermore, its ability to interact with biological membranes has been explored, providing insights into its potential as a carrier molecule for drug delivery systems.

Recent research has focused on the optimization of ethyl 4-{(4-methylpyrimidin-2-yl)aminomethyl}benzoate's bioavailability and efficacy. By modifying the substituents on the pyrimidine ring or altering the ester group, scientists have been able to enhance the compound's solubility and absorption characteristics. These modifications have significantly improved its pharmacokinetic profile, making it a more promising candidate for clinical applications.

In addition to its pharmacological applications, ethyl 4-{(4-methylpyrimidin-2-yl)aminomethyl}benzoate has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties, such as high surface area and porosity, which make them ideal for applications in gas storage and catalysis.

The environmental impact of ethyl 4-{(4-methylpyrimidin-2-yl)aminomethyl}benzoate has also been a topic of recent investigation. Studies have demonstrated that the compound undergoes biodegradation under aerobic conditions, reducing its persistence in the environment. This finding is crucial for ensuring the sustainable use of this compound in industrial and pharmaceutical settings.

In conclusion, ethyl 4-{(4-methylpyrimidin-2-yl)aminomethyl}benzoate (CAS No. 2639423-09-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a valuable tool in both academic research and industrial innovation.